Cas no 1174006-82-6 (tert-butyl 2-cyano-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: tert-butyl 2-cyano-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 1174006-82-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD12546363
• CID: 1068394
• PubChem ID: 45791325
• Update Time: 2025-04-20

tert-butyl 2-cyano-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-cyano-6-azaspiro[2.5]octane-6-carboxylate
• tert-butyl 2-cyano-6-azaspiro[2.5]octane-6-carboxylate
• CS-0048477
• MFCD12546363
• ZWB00682
• PB31659
• AKOS015991489
• 6-Boc-1-cyano-6-azaspiro[2.5]octane
• SY234013
• 1174006-82-6
• 6-Boc-6-azaspiro[2.5]octane-1-carbonitrile
• SCHEMBL18357591
• EN300-7262614
• AMY35475
• KF-0200
• F6554-6668
• P11486
• tert-butyl1-cyano-6-azaspiro[2.5]octane-6-carboxylate

• MDL： MFCD12546363
• Inchi： 1S/C13H20N2O2/c1-12(2,3)17-11(16)15-6-4-13(5-7-15)8-10(13)9-14/h10H,4-8H2,1-3H3
• InChI Key： MYXLXKKWRQMPOP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CC2C#N)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.3Ų

tert-butyl 2-cyano-6-azaspiro[2.5]octane-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)